![molecular formula C15H12F4N2S B4845594 N-(5-fluoro-2-methylphenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea](/img/structure/B4845594.png)
N-(5-fluoro-2-methylphenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea
Overview
Description
N-(5-fluoro-2-methylphenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea, also known as FLT, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. FLT is a thiourea derivative that exhibits a range of interesting properties, including its ability to inhibit certain enzymes and receptors, making it a promising candidate for drug development.
Mechanism of Action
N-(5-fluoro-2-methylphenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea exerts its effects by inhibiting the activity of enzymes and receptors, including tyrosine kinases and the epidermal growth factor receptor (EGFR). N-(5-fluoro-2-methylphenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea binds to these targets and prevents their activation, thereby inhibiting the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-(5-fluoro-2-methylphenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea has been shown to have a range of biochemical and physiological effects, including its ability to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death), and inhibit angiogenesis (the formation of new blood vessels). N-(5-fluoro-2-methylphenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-fluoro-2-methylphenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea in lab experiments is its ability to selectively target certain enzymes and receptors, making it a valuable tool for studying their functions. However, one limitation of using N-(5-fluoro-2-methylphenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research on N-(5-fluoro-2-methylphenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea, including its development as a therapeutic agent for the treatment of cancer and other diseases. Other potential areas of research include the development of new synthetic methods for N-(5-fluoro-2-methylphenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea, the study of its pharmacokinetics and pharmacodynamics, and the investigation of its potential applications in other fields, such as materials science and catalysis.
Scientific Research Applications
N-(5-fluoro-2-methylphenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea has been extensively studied for its potential applications in medicinal chemistry, particularly in the development of drugs for the treatment of cancer and other diseases. N-(5-fluoro-2-methylphenyl)-N'-[2-(trifluoromethyl)phenyl]thiourea has been shown to inhibit the activity of certain enzymes and receptors that are involved in the growth and proliferation of cancer cells, making it a promising candidate for the development of anticancer drugs.
properties
IUPAC Name |
1-(5-fluoro-2-methylphenyl)-3-[2-(trifluoromethyl)phenyl]thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12F4N2S/c1-9-6-7-10(16)8-13(9)21-14(22)20-12-5-3-2-4-11(12)15(17,18)19/h2-8H,1H3,(H2,20,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWNZQGDQGBVTLA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NC(=S)NC2=CC=CC=C2C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12F4N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Fluoro-2-methylphenyl)-3-[2-(trifluoromethyl)phenyl]thiourea | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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